3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H12F3NO3/c1-22-13-3-2-8(7-12(13)15(16,17)18)9-4-10(14(20)21)6-11(19)5-9/h2-7H,19H2,1H3,(H,20,21)
• InChI Key: GOBQXFJBAIDETL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)N)C(=O)O)C(F)(F)F
• Molecular Formula: C15H12F3NO3
• DSSTOX Substance ID: DTXSID30692154
• Molecular Weight: 311.25 g/mol
• CAS RN: 1261917-79-6

Description

3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid (3A5M3TPA) is a synthetic organic compound belonging to the family of benzoic acids. It is a white crystalline solid with a melting point of 146-147 °C and a molecular weight of 282.32 g/mol. It is a widely used compound in scientific research and has a variety of applications.

Scientific Research Applications

3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the preparation of polymers and as a ligand in coordination chemistry. It is also used in the synthesis of pharmaceuticals and agrochemicals. In addition, 3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is used in the synthesis of fluorescent probes and in the preparation of metal-organic frameworks.

Mechanism of Action

The mechanism of action of 3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that the compound can act as a proton acceptor and can form hydrogen bonds with other molecules. It is also believed that the compound can act as a Lewis acid, which can catalyze the formation of a variety of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% are not yet fully understood. However, in vitro studies have shown that the compound can act as an inhibitor of several enzymes, including cytochrome P450 enzymes and phospholipase A2. It is also believed that the compound can act as an antioxidant and can inhibit the formation of reactive oxygen species.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments is its relatively low cost and easy availability. It is also relatively easy to handle and store, which makes it an ideal reagent for a variety of synthetic reactions. However, one of the major limitations of using 3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is its low solubility in water, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research involving 3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%. These include further exploration of its biochemical and physiological effects, investigation of its potential as a therapeutic agent, and development of new applications for the compound in the synthesis of pharmaceuticals and agrochemicals. In addition, further research is needed to better understand the mechanism of action of 3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% and to develop new methods for its synthesis and purification.

Synthesis Methods

3-Amino-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% can be synthesized using a two-step process. The first step involves the reaction of 4-methoxy-3-trifluoromethylphenol with thionyl chloride in a 1:1 molar ratio, followed by the addition of 3-aminobenzoic acid to the reaction mixture. The second step involves the reaction of the intermediate product with sodium hydroxide in a 1:1 molar ratio. The final product is then isolated and purified by recrystallization.